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Compound of Interest

Compound Name: 4-Bromo-2-chloro-1-nitrobenzene

Cat. No.: B3038740

Technical Support Center: 4-Bromo-2-chloro-1-
nitrobenzene

This guide provides essential safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 4-Bromo-2-chloro-1-
nitrobenzene (CAS No: 29682-39-1). Adherence to these protocols is critical for ensuring
laboratory safety and regulatory compliance.

Compound Data Summary

This table summarizes key quantitative data for 1-Bromo-2-chloro-4-nitrobenzene, a closely
related isomer for which detailed data is available. Properties are expected to be similar.

Property Value Source
Molecular Formula CeH3BrCINO2 [1112][3]
Molecular Weight 236.45 g/mol [2][3]
Appearance Crystalline solid [4]
Color Light yellow [4]
Melting Point 80-83 °C [4]
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Frequently Asked Questions (FAQs)
General Information & Hazards

Q1: What is 4-Bromo-2-chloro-1-nitrobenzene and what are its primary hazards?

Al: 4-Bromo-2-chloro-1-nitrobenzene is a halogenated nitroaromatic compound. It is
classified as a hazardous chemical with the following primary risks:

Harmful if swallowed, in contact with skin, or if inhaled.[1]

Causes serious skin and eye irritation.[1]

May cause respiratory irritation.[1]

May cause damage to organs through prolonged or repeated exposure.[1]

Safe Handling & Personal Protective Equipment (PPE)

Q2: What PPE is mandatory when handling this compound?

A2: The following Personal Protective Equipment (PPE) must be worn at all times:

Eye Protection: Chemical safety goggles or a face shield.[5]

e Hand Protection: Chemically resistant gloves (e.g., nitrile). Inspect gloves for integrity before
use.[1][5]

» Skin and Body Protection: A lab coat and full-length clothing are required to prevent skin
exposure.[1][5]

» Respiratory Protection: Use only in a well-ventilated area, preferably within a certified
chemical fume hood, to prevent the inhalation of dust.[1][5]

Q3: What are the essential handling precautions in the lab?

A3: Always handle this compound in accordance with good industrial hygiene and safety
practices.[1]
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Work in a well-ventilated area or a chemical fume hood.[1]

Avoid generating dust.[1][4]

Do not eat, drink, or smoke in the work area.[1]

Wash hands and any exposed skin thoroughly after handling.[1]

Ensure that an eyewash station and safety shower are readily accessible.[1]
Q4: How should | store 4-Bromo-2-chloro-1-nitrobenzene?

A4: Store the compound in a tightly closed container in a dry, cool, and well-ventilated place.[1]
[4] Keep it away from incompatible materials such as strong oxidizing agents.[6]

Troubleshooting & Emergency Procedures

Q5: What should | do in case of accidental skin or eye contact?
A5:

o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, making sure to rinse under the eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[1]

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes. Remove all contaminated clothing and wash it before reuse. If skin irritation
persists, consult a physician.[1]

Q6: What is the correct procedure for cleaning up a small spill?
A6: For small, manageable spills:

e Ensure you are wearing all necessary PPE.

e Avoid creating dust.

o Gently sweep or shovel the spilled solid into a suitable, closed, and clearly labeled container
for hazardous waste disposal.[1]
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» Do not allow the substance to enter drains or waterways.[4]
o Refer to the detailed "Spill Cleanup Protocol" below for a step-by-step guide.
Q7: What happens if | accidentally inhale the dust?

A7: Immediately move to an area with fresh air. If you experience breathing difficulties or other
symptoms, seek medical attention. If the person is not breathing, provide artificial respiration.[1]

Waste Disposal

Q8: How do | classify waste containing this chemical?

A8: Any waste containing 4-Bromo-2-chloro-1-nitrobenzene is classified as hazardous waste.
[1] As a halogenated organic compound, it must be segregated into a dedicated "Halogenated
Organic Waste" stream.[7] Never mix it with non-hazardous trash or pour it down the drain.[7]

Q9: What is the step-by-step protocol for disposing of solid waste and contaminated labware?

A9: All solid waste, including unused product and contaminated consumables (e.g., weighing
paper, pipette tips, gloves), must be collected in a dedicated, puncture-resistant container
clearly labeled "Hazardous Waste: Halogenated Organic Solids" and list the full chemical
name.[7]

Q10: How should I dispose of contaminated solutions (liquid waste)?

A10: Collect all solutions containing this compound in a sealable, chemically compatible
container. This container must be clearly labeled "Hazardous Waste: Halogenated Organic
Liquids," listing 4-Bromo-2-chloro-1-nitrobenzene and all other chemical components and
their approximate concentrations.[5]

Q11: How do | manage empty containers?

Al1l: Empty containers are also considered hazardous waste. They should be triple-rinsed with
a suitable solvent (e.g., acetone or ethanol). The rinsate must be collected and disposed of as
liquid halogenated organic waste.[7] After triple-rinsing, the container can typically be disposed
of as non-hazardous lab glass or plastic, but you must follow your institution's specific
guidelines.[7]
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Experimental Protocols
Protocol 1: Small-Scale Spill Cleanup

Alert Personnel: Immediately notify others in the vicinity of the spill.

Secure the Area: Restrict access to the spill area.

Don PPE: Wear appropriate PPE, including a lab coat, gloves, and chemical safety goggles.
Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill occurs within one.

Containment: Prevent the spread of the solid by carefully containing it. Avoid generating
dust.

Cleanup: Gently sweep the material and place it into a suitable, closed container. Label the
container "Hazardous Waste" with the full chemical name.[1]

Decontamination: Clean the spill area with soap and water, collecting the cleaning materials
as contaminated waste.

Disposal: Dispose of the container and all contaminated materials according to the waste
disposal protocol.

Protocol 2: Chemical Waste Disposal

Segregation: Identify the waste type (solid, liquid, or empty container).
Containerization:

o Solid Waste: Place all contaminated solids (unused chemical, gloves, weighing paper) into
a container designated for "Halogenated Organic Solid Waste."[7]

o Liquid Waste: Pour all contaminated liquids (solutions, solvent rinses) into a container
designated for "Halogenated Organic Liquid Waste."[5]

Labeling: Ensure every waste container is accurately labeled with "Hazardous Waste," the
full chemical name "4-Bromo-2-chloro-1-nitrobenzene," and any other constituents.[7]
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o Storage: Store the sealed waste containers in a designated and secure satellite
accumulation area, away from incompatible materials.

e Pickup: Contact your institution's Environmental Health and Safety (EHS) department to
schedule a pickup for the hazardous waste.[7]

Visualized Workflows
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Caption: Workflow for responding to a 4-Bromo-2-chloro-1-nitrobenzene spill.
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Caption: Disposal workflow for 4-Bromo-2-chloro-1-nitrobenzene waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b3038740?utm_src=pdf-custom-synthesis
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL07573~~PDF~~MTR~~CGV4~~EN~~2025-09-22%2018:30:07~~1-Bromo-2-chloro-4-nitrobenzene~~
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-2-chloro-1-nitrobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-2-chloro-1-nitrobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-2-chloro-4-nitrobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-2-chloro-4-nitrobenzene
https://www.oxfordlabchem.com/msds/PARA%20CHLORO%20NITRO%20BENZENE.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_4_Bromo_2_chloro_6_iodopyridin_3_ol_A_Comprehensive_Guide.pdf
https://www.fishersci.com/store/msds?partNumber=AC380890050&productDescription=4-BROMO-1-FLUORO-2-NITRO+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/pdf/Proper_Disposal_of_4_Bromo_A23187_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b3038740#safe-handling-and-disposal-of-4-bromo-2-chloro-1-nitrobenzene-waste
https://www.benchchem.com/product/b3038740#safe-handling-and-disposal-of-4-bromo-2-chloro-1-nitrobenzene-waste
https://www.benchchem.com/product/b3038740#safe-handling-and-disposal-of-4-bromo-2-chloro-1-nitrobenzene-waste
https://www.benchchem.com/product/b3038740#safe-handling-and-disposal-of-4-bromo-2-chloro-1-nitrobenzene-waste
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3038740?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3038740?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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